Cas no 2138164-95-9 (4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid)

• Product Name: 4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
• CAS No: 2138164-95-9
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 5793487
• PubChem ID: 165458077
• Update Time: 2025-10-20

4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138164-95-9
• 4-(4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
• EN300-740256
• 4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

• Inchi： 1S/C13H15FO3/c1-8(2)11(13(16)17)7-12(15)9-3-5-10(14)6-4-9/h3-6,8,11H,7H2,1-2H3,(H,16,17)
• InChI Key： ZZGRDGSKRHVEFH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

Research Briefing on 4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS: 2138164-95-9)

4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS: 2138164-95-9) is a fluorinated organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The presence of a fluorophenyl group and an oxo-butanoic acid moiety suggests its potential as a bioactive scaffold for drug development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that 4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid can be efficiently modified to target specific protein kinases involved in cancer cell proliferation. The compound's ability to inhibit kinase activity was confirmed through in vitro assays, showing promising IC50 values in the nanomolar range.

Another significant study published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of this compound. Researchers found that it acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound's selectivity for COX-2 over COX-1 was particularly noteworthy, suggesting a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its therapeutic potential, the compound's synthetic accessibility has been a topic of interest. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for 4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid, emphasizing its suitability for industrial-scale production. The optimized protocol achieved a high yield (over 85%) and excellent purity, making it a viable candidate for further pharmaceutical development.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Preliminary animal studies have indicated moderate oral bioavailability, prompting researchers to explore prodrug strategies to enhance its absorption. Additionally, the potential for off-target effects necessitates comprehensive toxicological assessments before clinical translation.

In conclusion, 4-(4-Fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS: 2138164-95-9) represents a promising candidate for drug development, with demonstrated efficacy in kinase inhibition and anti-inflammatory activity. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. The compound's synthetic feasibility further supports its potential as a valuable tool in medicinal chemistry.